Cas no 92-48-8 (6-Methylcoumarin)

6-Methylcoumarin Properties

Names and Identifiers

• 6-Methylcoumarin
• 6-MC
• 6-Methyl-1,2-benzopyrone
• 6-methyl-2h-1-benzopyran-2-on
• 6-methyl-2H-1-Benzopyran-2-one
• 6-Methyl-2-oxo-2H-benzopyran
• 6-Methyl-2-oxochronene
• 6-Methyl-chromen-2-one
• 6-methyl-coumari
• 6-methylchromen-2-one
• 6-Methylcoumarin (6-MC)
• METHYLCOUMARIN, 6-(RG)
• METHYLCOUMARIN, 6-(RG) PrintBack
• 6-Methyl-2-oxo-2H-benzopyran
• 6-Methyl-2-oxochroMene
• 6-Methylcumarin
• 6-Methyl-2H-chromen-2-one
• 6-甲基香豆素
• Toncarine
• 6-Methylbenzopyrone
• 6-Methyl coumarin
• METHYL COUMARIN
• 6-Methylcoumarinic anhydride
• Coumarin, 6-methyl-
• Cocodescol
• Pralina
• Toncair
• 2H-1-Benzopyran-2-one, 6-methyl-
• 6-Methyl-cis-O-coumarinic lactone
• 5-Methyl-2-hydroxyphenylpropenoic acid lactone
• 6-methyl-coumarin
• FEMA No. 2699
• +Expand

• MDL： MFCD00006875
• InChIKey： FXFYOPQLGGEACP-UHFFFAOYSA-N
• Inchi： 1S/C10H8O2/c1-7-2-4-9-8(6-7)3-5-10(11)12-9/h2-6H,1H3
• SMILES： O1C(C([H])=C([H])C2C([H])=C(C([H])([H])[H])C([H])=C([H])C1=2)=O
• BRN： 4222

Computed Properties

• Exact Mass: 160.052429g/mol
• Surface Charge: 0
• XLogP3: 1.8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 160.052429g/mol
• Monoisotopic Mass: 160.052429g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 12
• Complexity: 220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Odor: Somewhat dry, herbaceous (tonka-like) odor; also characterized as a delicate fig or date sweetness.
• Temperature: When heated to decomposition it emits acrid smoke and irritating fumes.
• Taste: Almost bitter taste above 50 ppm, turning sweet and vanilla-like at lower levels.
• LogP: 2.10140
• PSA: 30.21000
• Refractive Index: 1.5300 (estimate)
• Boiling Point: 303 °C/725 mmHg(lit.)
• Melting Point: 73-76 °C (lit.)
• Flash Point: 303℃/725mm
• FEMA: 2699
• Color/Form: Powder
• Solubility: Soluble in ethanol, ether and benzene.
• Density: 1.0924 (rough estimate)

6-Methylcoumarin Security Information

• Symbol: GHS07 GHS08
• RTECS：GN7792000
• WGK Germany：3
• Safety Instruction： S22-S36/37-S45
• Risk Phrases：R22; R42/43
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H317,H334
• Warning Statement： P261,P280,P342+P311
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 22-42/43
• Signal Word：Danger
• TSCA：Yes

6-Methylcoumarin Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%